Cas no 63612-50-0 (Nilutamide)

• Product Name: Nilutamide
• CAS No: 63612-50-0
• MF: C₁₂H₁₀F₃N₃O₄
• MW: 317.22071313858
• MDL: MFCD00864670
• CID: 58065
• PubChem ID: 329831176
• Update Time: 2025-06-08

Nilutamide Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-3-(4-nitro-3-(trifluoromethyl)phenyl)imidazolidine-2,4-dione
• 5,5-Dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]-2,4-imidazolidinedione
• Anandron
• Nilutamide
• 5,5-Dimethyl-3-(4-nitro-3-(trifluoromethyl)-phenyl)imidazolidine-2,4-dione
• 5,5-dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]imidazolidine-2,4-dione
• Nilandrone
• Nilandron
• Nilutamida
• Nilutamidum
• RU-23908
• Nilutamidum [Latin]
• Nilutamida [Spanish]
• Nilutamide [USAN:INN:BAN]
• RU 23908
• C12H10F3N3O4
• 5,5-Dimethyl-3-(alpha,alpha,alpha-trifluoro-4-nitro-m-tolyl)hydantoin
• XWXYUMMDTVBTOU-UHFFFAOYSA-N
• 5,5-Dimethyl-3-[4-n
• Nilandron (TN)
• Prestwick2_000928
• KBio2_004673
• NCGC00025280-02
• NILUTAMIDE [MART.]
• HMS1922F03
• 1-(3'trifluoromethyl-4'-nitropheyl)-4,4-dimethyl-imidazoline-2,5-dione
• HMS3369I02
• MFCD00864670
• N1212
• BPBio1_000920
• 1-(3-'trifluoromethyl-4'-nitrophenyl)-4,4-dimethyl-imidazoline-2,5-dione
• Spectrum3_001633
• BRN 0841906
• NILUTAMIDE (EP MONOGRAPH)
• NCGC00015754-05
• NILUTAMIDE (MART.)
• SR-01000076034
• NILUTAMIDE [ORANGE BOOK]
• AKOS005565152
• NSC684588
• SDCCGSBI-0050854.P004
• NCGC00015754-08
• 2,4-Imidazolidinedione, 5,5-dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]-
• BDBM50135912
• NCGC00015754-12
• 5,5-Dimethyl-3-(4-nitro-3-(trifluoromethyl)phenyl)-2,4-imidazolidinedione
• BRD-K23566484-001-09-4
• SB19036
• NILUTAMIDE [EP MONOGRAPH]
• NCGC00025280-05
• AKOS025147305
• Tox21 110213
• NCGC00255271-01
• NCGC00025280-07
• SR-01000076034-9
• 1-(3'-Trifluoromethyl-4'-nitrophenyl)-4,4-dimethylimidazoline-3,5-dione
• NCGC00015754-06
• A834440
• L000759
• NCGC00025280-01
• HY-13702
• RU 23908-10
• Tocris-1759
• NCGC00261564-01
• SPECTRUM1504152
• BIDD:PXR0177
• Nilutamide (USAN/INN)
• NILUTAMIDE (USP-RS)
• NILUTAMIDE [WHO-DD]
• AC-5260
• BRD-K23566484-001-05-2
• Tox21_110213_1
• SpecPlus_000902
• CAS-63612-50-0
• GTPL2864
• NCGC00015754-11
• 2,4-IMIDAZOLIDINEDIONE, 5,5-DIMETHYL-3-(4-NITRO-3-(TRIFLUOROMETHYL)PHENYL)-
• 63612-50-0
• 51G6I8B902
• 1-(3'-trifluoromethyl-4'-nitrophenyl)-4,4-dimethyl-imidazoline-2,5-dione
• NCGC00015754-03
• MLS002154066
• NSC-758683
• 5,5-dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]-imidazolidine-2,4-dione
• 1-(3-trifluoromethyl-4-nitro-phenyl)-4,4-dimethyl-imidazoline-2,5-dione
• AMY32529
• RU23908
• NILUTAMIDE [USP-RS]
• NILUTAMIDE (USP MONOGRAPH)
• KBioGR_001100
• HMS2097J18
• NILUTAMIDE [USP MONOGRAPH]
• s4836
• HMS3414N15
• NCGC00015754-16
• EU-0100879
• HMS2093A10
• Prestwick1_000928
• Tox21_500879
• AS-14123
• 5,5-DIMETHYL-3-(.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-4-NITRO-M-TOLYL)HYDANTOIN
• SR-01000076034-5
• HMS3268C18
• HMS3714J18
• CS-0007719
• 5,5-Dimethyl-3-(4-nitro-3-trifluoromethyl-phenyl)-imidazolidine-2,4-dione
• 1-(3'-trifluoromethyl-4'-nitrophenyl)4,4-dimethyl-imidazoline-2,5-dione
• NILUTAMIDE [USAN]
• 5,5-Dimethyl-3-(4-nitro-3-(trifluoro-methyl)phenyl)-2,4-imidazolidinedione
• Nilutamidum (Latin)
• RU-23908;RU 23908;RU23908
• Lopac0_000879
• NSC 758683
• HMS1570J18
• LP00879
• SBI-0050854.P003
• SR-01000076034-3
• BCP9000990
• HMS3678N13
• BSPBio_000836
• NCGC00015754-10
• DivK1c_006998
• NCGC00015754-01
• Spectrum4_000600
• Tox21_110213
• Spectrum5_001512
• Q3877030
• NILUTAMIDE [INN]
• UNII-51G6I8B902
• DTXSID3034165
• NCGC00025280-04
• BN166184
• Pharmakon1600-01504152
• diethyl1,4-dihydro-2,6-dimethyl-1,4-diphenyl-3,5-pyridinedicarboxylate
• NCGC00015754-04
• NCGC00015754-15
• 1-(3-trifluoromethyl-4-nitrophenyl)-4,4-dimethyl-imidazoline-2,5-dione
• 1-(3'-trifluoromethyl-4'nitrophenyl)-4,4-dimethyl-imidazoline-2,5-dione
• Nilutamide, solid
• SPBio_002125
• N 8534
• 1-(3-trifluoromethyl-4-nitro-phenyl)-4,4-dimethyl-imidazolidine-2,5-dione
• FT-0630740
• NCGC00025280-03
• SCHEMBL12670
• KBioSS_002105
• KBio2_007241
• BCP26617
• 5,5-dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]-1,3-diazolidine-2,4-dione
• NCGC00025280-08
• Nilandron;RU 23908
• HMS2230E03
• NCGC00015754-07
• DTXCID1014165
• BSPBio_003325
• NCGC00015754-09
• Spectrum2_001973
• CHEBI:7573
• HMS3262P19
• Spectrum_001625
• C08164
• AB00053180_07
• NCGC00025280-06
• NS00015500
• KBio1_001942
• CHEMBL1274
• 1-(3-trifluoromethyl-4-nitro-phenyl)-4,4-dimethyl imidazolidine-2,5-dione
• SR-01000076034-6
• Tox21_301589
• BIDD:GT0683
• Nilutamide, European Pharmacopoeia (EP) Reference Standard
• AB00053180
• NCGC00015754-22
• D00965
• 1-(3'-Trifluoromethyl-4'-nitrophenyl)-4,4-dimethylimidazolidine-2,5-dione
• NCGC00015754-02
• L02BB02
• DB00665
• KBio3_002545
• SR-01000076034-1
• Lopac-N-8534
• NSC758683
• NILUTAMIDE [VANDF]
• CCG-39427
• NILUTAMIDE [MI]
• KBio2_002105
• 2,4-Imidazolidinedione,5,5-dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]-
• SMR001233381
• Prestwick3_000928
• Prestwick0_000928
• Z2242164525
• BCPP000148
• EN300-316458
• SPBio_003015
• STK633161
• BRD-K23566484-001-15-1
• Nilutamide; 5,5-Dimethyl-3-[4-nitro-3-(trifluoromethyl)phenyl]imidazolidine-2,4-dione
• BRD-K23566484-001-14-4

• MDL： MFCD00864670
• Inchi： 1S/C12H10F3N3O4/c1-11(2)9(19)17(10(20)16-11)6-3-4-8(18(21)22)7(5-6)12(13,14)15/h3-5H,1-2H3,(H,16,20)
• InChI Key： XWXYUMMDTVBTOU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N1C(NC(C)(C)C1=O)=O)[N+](=O)[O-])(F)F
• BRN： 0841906

Computed Properties

• Exact Mass: 317.06200
• Monoisotopic Mass: 317.06234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 95.2

Experimental Properties

• Color/Form: Crystallize from ethanol
• Density: 1.5±0.1 g/cm3
• Melting Point: 1490C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 250 mg/mL(788.10 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 95.23000
• LogP: 3.36540

Nilutamide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H360
• Warning Statement： P201-P301+P310-P308+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 60-25
• Safety Instruction： 53-36/37/39-45
• RTECS：NI9453300
• Hazardous Material Identification：
• Safety Term：S53;S36/37/39;S45
• Risk Phrases：R60; R25
• Storage Condition：Sealed in dry,Room Temperature(BD41902)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on Nilutamide

Recent Advances in Nilutamide (63612-50-0) Research: A Comprehensive Review

Nilutamide (CAS: 63612-50-0) is a nonsteroidal antiandrogen primarily used in the treatment of prostate cancer. As a competitive antagonist of the androgen receptor, Nilutamide has been a subject of extensive research due to its therapeutic potential and mechanism of action. This research brief aims to synthesize the latest findings on Nilutamide, focusing on its pharmacological properties, clinical applications, and emerging trends in its use.

Recent studies have explored the pharmacokinetics and pharmacodynamics of Nilutamide, shedding light on its absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to quantify Nilutamide levels in biological samples, providing insights into its bioavailability and half-life. These findings are critical for optimizing dosing regimens and minimizing adverse effects.

In the realm of clinical applications, Nilutamide has demonstrated efficacy in combination therapies for advanced prostate cancer. A 2023 study published in the Journal of Clinical Oncology highlighted its synergistic effects with luteinizing hormone-releasing hormone (LHRH) agonists, resulting in improved progression-free survival rates. However, challenges such as hepatotoxicity and visual disturbances remain significant concerns, prompting researchers to investigate novel formulations and delivery systems to enhance its safety profile.

Emerging research has also delved into the molecular mechanisms underlying Nilutamide's action. Transcriptomic and proteomic analyses have identified key signaling pathways modulated by Nilutamide, including the androgen receptor (AR) pathway and its crosstalk with other oncogenic pathways. These discoveries pave the way for the development of next-generation antiandrogens with improved specificity and reduced side effects.

In conclusion, Nilutamide continues to be a cornerstone in prostate cancer therapy, with ongoing research efforts aimed at refining its use and uncovering new therapeutic avenues. Future directions include the exploration of Nilutamide analogs and combination therapies to address resistance mechanisms and improve patient outcomes. This brief underscores the importance of continued investment in Nilutamide research to unlock its full potential in oncology.